![molecular formula C22H23N3O2 B2451896 N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide CAS No. 1351623-45-4](/img/structure/B2451896.png)
N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C22H23N3O2 and its molecular weight is 361.445. The purity is usually 95%.
BenchChem offers high-quality N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Activities Against Infective Pathogens
This compound, being a 1,2,3,4-tetrahydroisoquinoline (THIQ) analog, exhibits diverse biological activities against various infective pathogens . This makes it a potential candidate for the development of new antimicrobial agents.
Neurodegenerative Disorders
THIQ-based compounds, including the one , have shown potential in combating neurodegenerative disorders . This opens up possibilities for its use in the development of drugs for conditions like Alzheimer’s and Parkinson’s disease.
Organic Synthesis Intermediate
The compound can serve as an organic synthesis intermediate . It can be used in the laboratory research process and chemical production process.
Tert-butoxycarbonylation Reagent
Novel Annulation for Heterocycle Synthesis
This compound is pivotal in the smooth annulation with ω-bromopropionate, butyrate, or ortho-bromomethyl benzoate to afford isoquinoline heterocycles. This method is significant for synthesizing cyclic Reissert equivalent compounds, providing expedient access to medicinally important isoquinoline heterocycles and certain natural alkaloids.
Cascade Recyclization
The compound undergoes anionic cascade recyclization leading to the formation of novel compounds like tert-butyl 7-amino-3-tert-butyl-8-R-2-oxo-1,2-dihydropyrrolo [1,2-b] [1,2,4]triazine-6-carboxylates. This reaction exhibits high yields and showcases the compound’s versatility in creating complex molecular structures.
properties
IUPAC Name |
N-[2-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynylamino]-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2/c26-21(16-24-22(27)19-9-2-1-3-10-19)23-13-6-7-14-25-15-12-18-8-4-5-11-20(18)17-25/h1-5,8-11H,12-17H2,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAASVCBJXMHPBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CC#CCNC(=O)CNC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.